N-[[4-(cyanomethoxy)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide

• IUPAC Name: N-[[4-(cyanomethoxy)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide
• InChI: InChI=1S/C13H13F3N2O3/c14-13(15,16)9-20-8-12(19)18-7-10-1-3-11(4-2-10)21-6-5-17/h1-4H,6-9H2,(H,18,19)
• InChI Key: IVNYXMUQHWJWOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)COCC(F)(F)F)OCC#N
• Molecular Formula: C13H13F3N2O3
• Molecular Weight: 302.25 g/mol

Description

N-[[4-(cyanomethoxy)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide is a synthetic organic compound characterized by its unique structural features, including a cyanomethoxy group, a phenyl ring, and a trifluoroethoxy moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[4-(cyanomethoxy)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide typically involves multiple steps:

Formation of the Cyanomethoxy Intermediate: The initial step involves the reaction of 4-hydroxybenzyl alcohol with cyanogen bromide in the presence of a base such as potassium carbonate to form 4-(cyanomethoxy)benzyl alcohol.

Introduction of the Trifluoroethoxy Group: The next step is the etherification of the intermediate with 2,2,2-trifluoroethanol under acidic conditions to yield 4-(cyanomethoxy)phenyl-2,2,2-trifluoroethyl ether.

Acetamide Formation: Finally, the acetamide group is introduced by reacting the ether intermediate with chloroacetyl chloride in the presence of a base like triethylamine, followed by amination with ammonia or an amine to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

N-[[4-(cyanomethoxy)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the nitrile group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the acetamide or ether moieties, using reagents like sodium hydride or alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF (dimethylformamide) or DMSO (dimethyl sulfoxide).

Major Products

Oxidation: Carboxylic acids, aldehydes.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[[4-(cyanomethoxy)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly those targeting neurological disorders and cancer.

Materials Science: The compound’s unique structural features make it a candidate for the development of novel materials with specific electronic or optical properties.

Organic Synthesis: It serves as a versatile intermediate in the synthesis of more complex molecules, facilitating the construction of diverse chemical libraries for drug discovery.

Mechanism of Action

The mechanism by which N-[[4-(cyanomethoxy)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide exerts its effects depends on its application:

Pharmacological Action: In medicinal chemistry, the compound may interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The trifluoroethoxy group can enhance membrane permeability, while the cyanomethoxy group may participate in hydrogen bonding or electrostatic interactions with biological targets.

Materials Science: The compound’s electronic properties, influenced by the trifluoroethoxy and cyanomethoxy groups, can affect its behavior in electronic devices or as a component in polymers.

Comparison with Similar Compounds

Similar Compounds

N-[[4-(methoxymethoxy)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide: Similar structure but with a methoxymethoxy group instead of a cyanomethoxy group.

N-[[4-(cyanomethoxy)phenyl]methyl]-2-(ethoxy)acetamide: Similar structure but with an ethoxy group instead of a trifluoroethoxy group.

Uniqueness

N-[[4-(cyanomethoxy)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide is unique due to the combination of its trifluoroethoxy and cyanomethoxy groups, which confer distinct electronic and steric properties. These features can enhance its reactivity and specificity in various applications, making it a valuable compound in both research and industrial contexts.